2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide

• CAS RN: 1326910-99-9
• Molecular Formula: C20H15BrFN5O2
• Molecular Weight: 456.275
• IUPAC Name: 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C20H15BrFN5O2/c21-15-5-3-14(4-6-15)17-9-18-20(29)26(24-12-27(18)25-17)11-19(28)23-10-13-1-7-16(22)8-2-13/h1-9,12H,10-11H2,(H,23,28)
• InChI Key: DUTDSLAQRCJFMJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=C(C=C4)Br)F
• solubility: not available

Description

2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C20H15BrFN5O2 and its molecular weight is 456.275. The purity is usually 95%.
BenchChem offers high-quality 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activities

• Research has been conducted on the synthesis of various triazine derivatives, including those similar to the specified compound. These derivatives have shown potential in anticancer activities. For instance, Riyadh, Kheder, and Asiry (2013) described the synthesis of triazine derivatives that exhibited anticancer properties (Riyadh, Kheder, & Asiry, 2013).

Antimicrobial Activity

• Some of these triazine derivatives have also been studied for their antimicrobial activities. Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety and evaluated them as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Anti-Inflammatory Activity

• Another aspect of research involving similar compounds includes investigating their anti-inflammatory properties. Bhati (2013) synthesized new substituted azetidinonyl and thiazolidinonyl quinazolon 4 3H ones, which showed significant anti-inflammatory activity (Bhati, 2013).

Antioxidant Activity

• Chkirate et al. (2019) explored the antioxidant activity of coordination complexes constructed from pyrazole-acetamide derivatives, indicating the potential of these compounds in oxidative stress-related research (Chkirate et al., 2019).

Antifungal and Apoptotic Effects

• Additionally, Çavuşoğlu, Yurttaş, and Cantürk (2018) synthesized triazole-oxadiazole compounds that showed antifungal and apoptotic effects against Candida species, suggesting a role in antifungal therapies (Çavuşoğlu, Yurttaş, & Cantürk, 2018).

Novel Antipsychotic Agents

• Wise et al. (1987) researched a series of novel potential antipsychotic agents, including 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which aligns with the structural characteristics of the compound (Wise et al., 1987).